Cas no 2137562-68-4 (5-ethyl-2-(trifluoromethyl)cycloheptan-1-one)

• Product Name: 5-ethyl-2-(trifluoromethyl)cycloheptan-1-one
• CAS No: 2137562-68-4
• MF: C₁₀H₁₅F₃O
• MW: 208.220713853836
• CID: 6405869
• PubChem ID: 165843651
• Update Time: 2025-11-04

5-ethyl-2-(trifluoromethyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-(trifluoromethyl)cycloheptan-1-one
• 2137562-68-4
• EN300-1124132

• Inchi： 1S/C10H15F3O/c1-2-7-3-5-8(10(11,12)13)9(14)6-4-7/h7-8H,2-6H2,1H3
• InChI Key： DHCBKRCOCPKLJM-UHFFFAOYSA-N
• SMILES： FC(C1C(CCC(CC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 208.10749958g/mol
• Monoisotopic Mass: 208.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-ethyl-2-(trifluoromethyl)cycloheptan-1-one

Comprehensive Overview of 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137562-68-4)

The compound 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137562-68-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the cycloheptanone backbone and the trifluoromethyl group, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its intriguing physicochemical properties and reactivity.

One of the most notable aspects of 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one is its role in the development of novel pharmaceuticals. The presence of the trifluoromethyl group is particularly significant, as this moiety is known to enhance the metabolic stability and bioavailability of drug candidates. In recent years, the demand for fluorinated compounds like this has surged, driven by the growing interest in precision medicine and targeted therapies. This compound's CAS No. 2137562-68-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one is also being investigated for its potential in agrochemical applications. The ethyl and trifluoromethyl substituents contribute to its lipophilicity, which can improve the efficacy of pesticides and herbicides. With the global push toward sustainable agriculture, researchers are keen on developing compounds that offer higher activity at lower doses, and this molecule fits well into that paradigm. Its cycloheptanone core also provides a versatile scaffold for further chemical modifications.

In the realm of material science, 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one is being explored for its potential in creating advanced polymers and coatings. The trifluoromethyl group imparts unique properties such as thermal stability and resistance to degradation, making it suitable for high-performance materials. Industries are particularly interested in how this compound can be integrated into next-generation electronic materials or protective coatings, aligning with the broader trend toward durable and eco-friendly solutions.

The synthesis and characterization of 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137562-68-4) involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is critical for its applications. As analytical technologies advance, the ability to study and optimize such molecules has improved, further driving interest in their commercial and academic use.

Environmental and safety considerations are also paramount when working with 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the broader industry focus on green chemistry and sustainable practices, which are increasingly influencing research and development priorities.

In summary, 5-Ethyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137562-68-4) represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and unique properties make it a compound of interest across multiple disciplines, and ongoing research is likely to uncover even more applications in the near future. Whether in drug discovery, agriculture, or advanced materials, this molecule is poised to play a significant role in addressing some of today's most pressing scientific and industrial challenges.